2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)phenyl]-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 2-[3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C16H18N2O4S/c1-16(2,3)22-15(21)17-8-10-5-4-6-11(7-10)13-18-12(9-23-13)14(19)20/h4-7,9H,8H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key: QKHZWRZMWMYDES-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=CC=C1)C2=NC(=CS2)C(=O)O

Description

Chemical Structure and Properties The compound 2-[3-({[(tert-butoxy)carbonyl]amino}methyl)phenyl]-1,3-thiazole-4-carboxylic acid (CAS: 2090027-04-4) is a thiazole derivative featuring a tert-butoxycarbonyl (Boc)-protected aminomethylphenyl substituent at position 2 of the thiazole ring and a carboxylic acid group at position 2. Its molecular formula is C₁₆H₁₈N₂O₄S, with a molecular weight of 334.39 g/mol . The Boc group enhances solubility in organic solvents and provides stability during synthetic processes, while the carboxylic acid moiety allows for further functionalization via coupling reactions.

Synthetic Relevance
This compound serves as a key intermediate in medicinal chemistry, particularly in the synthesis of peptide mimetics and protease inhibitors. Its structure is amenable to modifications, making it a versatile scaffold for drug discovery .

Preparation Methods

Method A: Cyclization of α-Haloketones with Thioamides

• Starting materials: α-Haloketones and thioamides.
• Reaction conditions: Usually involves refluxing in polar solvents such as ethanol or acetic acid, with base catalysts like sodium hydroxide or potassium carbonate.
• Mechanism: Nucleophilic sulfur attack on the α-haloketone, followed by cyclization and dehydration to form the thiazole ring.

Example: Ethyl 2-bromo-4-methylthiobutanoate reacts with ammonium thiocyanate to produce the corresponding thiazole derivative after cyclization and subsequent hydrolysis to the acid form.

Incorporation of the N-Boc-Amino Group

The amino group protected with tert-butoxycarbonyl (Boc) is introduced via amide coupling or nucleophilic substitution reactions.

Method C: Amide Coupling with Boc-Protected Amino Precursors

• Starting materials: Boc-protected amino phenyl derivatives.
• Reaction conditions: Coupling reagents such as EDC·HCl and DMAP facilitate amide bond formation between the amino group and the thiazole acid or its derivatives.

Example: The synthesis of N-Boc amino phenyl derivatives involves coupling of Boc-protected amino acids with phenyl halides or activated esters, followed by attachment to the thiazole core.

Assembly of the Final Compound

The final step involves coupling the Boc-protected amino phenyl moiety with the thiazole-4-carboxylic acid derivative, often through amide bond formation under standard peptide coupling conditions.

Method D: Amide Bond Formation

• Reagents: DCC or EDC as coupling agents, with bases such as DIPEA.
• Procedure: The carboxylic acid of the thiazole derivative reacts with the amino group of the Boc-protected phenylamine to form the target compound.

Summary of the Synthetic Route

Step	Reaction	Reagents/Conditions	Purpose
1	Cyclization of thioamides with haloketones	Reflux in ethanol/acetic acid	Formation of thiazole core
2	Hydrolysis of ester	LiOH in THF, acidification	Conversion to carboxylic acid
3	Boc protection of amino group	Boc2O, base	Protection of amino group
4	Coupling of phenylamine with thiazole acid	EDC·HCl, DMAP	Final assembly

Data Tables and Reaction Conditions

Synthesis Step	Reagents	Solvent	Temperature	Time	Yield	References
Cyclization	Thioamide + α-haloketone	Ethanol	Reflux	4-6 hrs	70-85%
Hydrolysis	Ethyl ester + LiOH	THF/H2O	Reflux	16 hrs	80-90%
Boc protection	Aminophenyl + Boc2O	DCM	Room temp	12 hrs	85-95%
Amide coupling	Carboxylic acid + Boc-phenylamine	DCM/DMF	Room temp	8-12 hrs	75-90%

Research Perspectives and Optimization

Recent advances focus on greener solvents, microwave-assisted cyclizations, and catalytic methods to improve yields and reduce reaction times. For example, microwave irradiation has been shown to accelerate thiazole ring formation with comparable or improved yields, reducing reaction times from hours to minutes.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring.

Reduction: Reduction reactions can target the carboxylic acid group, converting it to an alcohol.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Oxidized derivatives of the thiazole ring.

Reduction: Alcohol derivatives of the carboxylic acid group.

Substitution: Halogenated or nitrated phenyl derivatives.

Scientific Research Applications

2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)phenyl]-1,3-thiazole-4-carboxylic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential as a biochemical probe due to its structural features.

Medicine: Investigated for its potential therapeutic properties, particularly in drug design and development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)phenyl]-1,3-thiazole-4-carboxylic acid involves its interaction with specific molecular targets. The BOC-protected amine group can be deprotected under acidic conditions, revealing a free amine that can interact with various biological targets. The thiazole ring and phenyl group contribute to the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a systematic comparison with structurally related thiazole derivatives, focusing on functional group variations and their implications for physicochemical properties and applications.

Table 1: Structural and Functional Comparisons

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-[3-({[(tert-butoxy)carbonyl]amino}methyl)phenyl]-1,3-thiazole-4-carboxylic acid	Boc-protected aminomethylphenyl (C-2), carboxylic acid (C-4)	C₁₆H₁₈N₂O₄S	334.39	High solubility in polar aprotic solvents; used in peptide coupling.
Ethyl 2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)methyl]-1,3-thiazole-4-carboxylate	Boc-protected aminophenylmethyl (C-2), ethyl ester (C-4)	C₁₈H₂₁N₃O₄S	375.44	Enhanced lipophilicity due to ester group; used in prodrug strategies.
5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1,2-thiazole-4-carboxylic acid	Boc-protected amino (C-5), methyl (C-3), carboxylic acid (C-4)	C₁₃H₁₆N₂O₃	272.29	Steric hindrance from methyl group may reduce reactivity at C-3.
2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}-1,3-thiazole-4-carboxylic acid	Fmoc-protected aminomethylphenyl (C-2), carboxylic acid (C-4)	C₂₆H₂₀N₂O₄S	456.52	Fmoc group enables base-sensitive deprotection; used in solid-phase peptide synthesis.
4-Methyl-2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazole-5-carboxylic acid	Trifluoromethylphenylamino (C-2), methyl (C-4), carboxylic acid (C-5)	C₁₂H₉F₃N₂O₂S	302.27	Electron-withdrawing CF₃ group enhances metabolic stability.

Key Findings

Impact of Protecting Groups :

• The Boc group (tert-butoxycarbonyl) in the target compound offers acid-labile protection, making it suitable for orthogonal deprotection strategies in multi-step syntheses .
• In contrast, the Fmoc group (fluorenylmethyloxycarbonyl) in the analog from is base-labile, enabling its use in solid-phase synthesis workflows .

Carboxylic Acid vs. Ester Derivatives :

• The carboxylic acid group in the target compound facilitates direct conjugation with amines or alcohols, whereas its ethyl ester analog () requires hydrolysis for activation, which can be advantageous in controlled-release formulations .

Substituent Effects on Reactivity and Stability: The trifluoromethyl (CF₃) group in enhances metabolic stability and lipophilicity, making it favorable for CNS-targeting drugs .

Applications in Drug Discovery :

• The Boc-protected compound (target) is widely used in fragment-based drug design due to its balanced polarity and ease of functionalization .
• The Fmoc analog () is preferred in automated peptide synthesis due to its compatibility with basic conditions .

Biological Activity

2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)phenyl]-1,3-thiazole-4-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its therapeutic applications, mechanisms of action, and relevant research findings.

The compound has a molecular formula of $C_{15}H_{21}N_{2}O_{4}S$ and features a thiazole ring, which is known for its diverse biological activities. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amine functionality, facilitating various chemical reactions.

The mechanism of action for compounds containing thiazole moieties often involves interactions with specific biological targets, including enzymes and receptors. The thiazole ring can enhance the lipophilicity and bioavailability of the compound, allowing better penetration into cells and tissues.

Antitumor Activity

Research indicates that thiazole derivatives exhibit significant antitumor activity. For instance, compounds similar to 2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)phenyl]-1,3-thiazole-4-carboxylic acid have been shown to inhibit cell proliferation in various cancer cell lines. A study reported that thiazole derivatives demonstrated IC50 values in the low micromolar range against A-431 and Jurkat cells, indicating potent cytotoxic effects ( ).

Table 1: Antitumor Activity of Thiazole Derivatives

Compound	Cell Line	IC50 (µM)
Compound 9	A-431	1.61
Compound 10	Jurkat	1.98
Compound 13	A-431 & Jurkat	<1.0

Antimicrobial Activity

Thiazole compounds have also been investigated for their antimicrobial properties. Specific derivatives have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections ( ).

Anti-inflammatory Activity

The anti-inflammatory potential of thiazole derivatives has been highlighted in several studies. Compounds have been shown to inhibit pro-inflammatory cytokines in vitro, which could be beneficial for conditions such as rheumatoid arthritis ( ).

Case Study 1: Anticancer Efficacy

A study evaluated the anticancer efficacy of a thiazole derivative similar to the compound . The derivative was tested on MDA-MB-231 breast cancer cells, demonstrating a significant increase in apoptosis as evidenced by annexin V-FITC staining, indicating its potential as an anticancer agent ( ).

Case Study 2: Antimicrobial Screening

Another investigation focused on the antimicrobial activity of various thiazole derivatives against Gram-positive and Gram-negative bacteria. The results showed that certain derivatives exhibited strong inhibitory effects on bacterial growth, supporting their development as antimicrobial agents ( ).

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for introducing the tert-butoxycarbonyl (Boc) protecting group to the aminomethylphenyl moiety in this compound?

• Methodological Answer : The Boc group is typically introduced via reaction with di-tert-butyl dicarbonate (Boc anhydride) under mildly basic conditions (e.g., NaHCO₃ or DMAP in THF/DCM). Key steps include:

• Pre-activation of the amine group by deprotonation.
• Monitoring reaction progress via TLC or LC-MS to confirm Boc incorporation.
• Purification using flash chromatography (silica gel, hexane/ethyl acetate gradients) to remove unreacted reagents .
  • Critical Consideration : Ensure anhydrous conditions to prevent premature deprotection.

Q. How can researchers verify the structural integrity of the thiazole-carboxylic acid core during synthesis?

• Methodological Answer :

• ¹H/¹³C NMR : Confirm the thiazole ring protons (δ 7.5–8.5 ppm for aromatic protons) and carboxylic acid proton (broad signal at δ 12–13 ppm).
• FTIR : Characteristic peaks for C=O (carboxylic acid: ~1700 cm⁻¹) and Boc carbonyl (~1680 cm⁻¹).
• HPLC-MS : Use reverse-phase C18 columns (acetonitrile/water with 0.1% formic acid) to assess purity (>95%) and molecular ion consistency .

Q. What solvent systems are optimal for recrystallizing this compound to achieve high purity?

• Methodological Answer :

• Screen co-solvents like ethanol/water or THF/hexane due to the compound’s moderate polarity.
• Adjust pH to ~3–4 (using dilute HCl) to protonate the carboxylic acid, enhancing crystallinity.
• Monitor crystal growth via polarized light microscopy to avoid amorphous phases .

Advanced Research Questions

Q. How can conflicting spectroscopic data (e.g., unexpected downfield shifts in NMR) be resolved during structural elucidation?

• Methodological Answer :

• Perform 2D NMR (COSY, HSQC, HMBC) to assign proton-carbon correlations and identify coupling artifacts.
• Compare experimental data with computational predictions (e.g., DFT-based NMR chemical shift calculations using Gaussian or ORCA).
• Rule out tautomerism or rotameric effects by variable-temperature NMR studies .

Q. What mechanistic insights govern the stability of the Boc-protected amine under acidic or thermal conditions?

• Methodological Answer :

• Conduct kinetic studies using TFA (trifluoroacetic acid) in DCM to measure Boc deprotection rates via in-situ IR or HPLC.
• Assess thermal stability via TGA-DSC to identify decomposition thresholds (>150°C typical for Boc groups).
• Use DFT calculations (B3LYP/6-31G*) to model transition states and predict susceptibility to hydrolysis .

Q. How can researchers design orthogonal protection strategies for simultaneous functionalization of the thiazole and carboxylic acid groups?

• Methodological Answer :

• Thiazole modification : Use Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) with boronic acids, protecting the carboxylic acid as a methyl ester.
• Carboxylic acid activation : Convert to an acyl chloride (SOCl₂) for amidation, while keeping the Boc group intact.
• Validate orthogonality via LC-MS after each step to detect undesired deprotection .

Data Contradiction Analysis

Q. How should discrepancies in reported solubility profiles (e.g., DMSO vs. aqueous buffers) be addressed?

• Methodological Answer :

• Perform solubility screens using nephelometry or UV-Vis spectroscopy across pH 1–10.
• Account for self-association (aggregation) via dynamic light scattering (DLS).
• Cross-validate with computational solubility predictors (e.g., COSMO-RS) to identify outliers .

Q. What steps mitigate batch-to-batch variability in synthetic yield for this compound?

• Methodological Answer :

• Standardize reaction parameters (temperature, stirring rate) using automated reactors (e.g., ChemSpeed).
• Implement DoE (Design of Experiments) to optimize reagent stoichiometry and solvent ratios.
• Track impurities via UPLC-QTOF and correlate with yield using multivariate analysis (e.g., PCA) .

Methodological Best Practices

• Synthesis : Use Schlenk techniques for air-sensitive intermediates (e.g., thiazole ring formation).
• Purification : Employ preparative HPLC for polar byproducts not resolved by chromatography.
• Documentation : Maintain detailed logs of reaction conditions, spectral data, and crystallization attempts to enable reproducibility .